Cas no 1031727-36-2 ((4S,5S,6S,8S,9S,10R,13R,14S,16S,17Z)-6,16-diacetoxy-25-hydroxy-3,7-dioxo-29-nordammara-1,17(20)-dien-21-oic acid)

• Product Name: (4S,5S,6S,8S,9S,10R,13R,14S,16S,17Z)-6,16-diacetoxy-25-hydroxy-3,7-dioxo-29-nordammara-1,17(20)-dien-21-oic acid
• CAS No: 1031727-36-2
• MF: C₃₃H₄₆O₉
• MW: 586.712951183319
• CID: 2054164
• PubChem ID: 24896932
• Update Time: 2025-04-21

(4S,5S,6S,8S,9S,10R,13R,14S,16S,17Z)-6,16-diacetoxy-25-hydroxy-3,7-dioxo-29-nordammara-1,17(20)-dien-21-oic acid Chemical and Physical Properties

Names and Identifiers

• (4S,5S,6S,8S,9S,10R,13R,14S,16S,17Z)-6,16-diacetoxy-25-hydroxy-3,7-dioxo-29-nordammara-1,17(20)-dien-21-oic acid
• 6beta,16beta-diacetoxy-25-hydroxy-3,7-dioxy-29-nordammara-1,17(20)-dien-21-oic acid
• (4S,5S,6S,8S,9S,10R,13R,14S,16S,17Z)-6,16-diacetoxy-25-hydroxy-3,7-dioxy-29-nordammara-1,17(20)-dien-21-oic acid
• (4alpha,5alpha,6beta,8alpha,9beta,13alpha,14beta,16beta,17Z)-6,16-Bis(acetyloxy)-25-hydroxy-4,8,14-trimethyl-3,7-dioxo-18-norcholesta-1,17(20)-dien-21-oic acid
• 1031727-36-2
• CHEMBL501588
• DTXSID401102578
• (2Z)-2-[(4alpha,5alpha,6beta,8alpha,9beta,13alpha,14beta,16beta,17Z)-6,16-bis(acetyloxy)-4,8,10,14-tetramethyl-3,7-dioxogon-1-en-17-ylidene]-6-hydroxy-6-methylheptanoic acid
• CHEBI:65752
• Q27134234
• (2Z)-2-[(4S,5S,6S,8S,9S,10R,13R,14S,16S)-6,16-diacetyloxy-4,8,10,14-tetramethyl-3,7-dioxo-5,6,9,11,12,13,15,16-octahydro-4H-cyclopenta[a]phenanthren-17-ylidene]-6-hydroxy-6-methylheptanoic acid
• (4I+/-,5I+/-,6I(2),8I+/-,9I(2),13I+/-,14I(2),16I(2),17Z)-6,16-Bis(acetyloxy)-25-hydroxy-4,8,14-trimethyl-3,7-dioxo-18-norcholesta-1,17(20)-dien-21-oic acid

• Inchi： 1S/C33H46O9/c1-17-22(36)13-15-31(6)24-12-11-21-25(20(29(38)39)10-9-14-30(4,5)40)23(41-18(2)34)16-32(21,7)33(24,8)28(37)27(26(17)31)42-19(3)35/h13,15,17,21,23-24,26-27,40H,9-12,14,16H2,1-8H3,(H,38,39)/b25-20-/t17-,21+,23+,24+,26-,27+,31-,32+,33-/m1/s1
• InChI Key： WLRJWQXWJBEULT-GAZAAFLYSA-N
• SMILES： O(C(C)=O)[C@@H]1C([C@@]2(C)[C@@H](CC[C@H]3/C(=C(/C(=O)O)\CCCC(C)(C)O)/[C@H](C[C@]23C)OC(C)=O)[C@]2(C=CC([C@@H](C)[C@@H]21)=O)C)=O

Computed Properties

• Exact Mass: 586.31418304g/mol
• Monoisotopic Mass: 586.31418304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 42
• Rotatable Bond Count: 9
• Complexity: 1260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids